Cas no 163132-59-0 ((-)-(3S,6R)-3,6-dihydroxy-10-methylundecanoic acid)

• Product Name: (-)-(3S,6R)-3,6-dihydroxy-10-methylundecanoic acid
• CAS No: 163132-59-0
• MF: C₁₂H₂₄O₄
• MW: 232.316564559937
• CID: 2002226
• PubChem ID: 16007318
• Update Time: 2025-04-21

(-)-(3S,6R)-3,6-dihydroxy-10-methylundecanoic acid Chemical and Physical Properties

Names and Identifiers

• (-)-(3S,6R)-3,6-dihydroxy-10-methylundecanoic acid
• (3S,6R)-3,6-dihydroxy-10-methylundecanoic acid
• DTXSID70581078
• 163132-59-0
• DTXCID40531843
• (3S,6R)-3,6-Dihydroxy-10-methylundecanoate

• Inchi： 1S/C12H24O4/c1-9(2)4-3-5-10(13)6-7-11(14)8-12(15)16/h9-11,13-14H,3-8H2,1-2H3,(H,15,16)/t10-,11+/m1/s1
• InChI Key： YGSJKPPITBMSBE-MNOVXSKESA-N
• SMILES： O[C@@H](CC[C@@H](CC(=O)O)O)CCCC(C)C

Computed Properties

• Exact Mass: 232.16745924g/mol
• Monoisotopic Mass: 232.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives
• Natural Products and Extracts Plant Extracts Plant based Lafuentea rotundifolia